Cas no 389065-43-4 (2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol)

• Product Name: 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol
• CAS No: 389065-43-4
• MF: C₂₂H₁₇ClN₂OS₂
• MW: 424.966181516647
• CID: 6432507
• PubChem ID: 135676215
• Update Time: 2025-06-07

2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol
• 2-[(1E)-{[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]imino}methyl]-4-chlorophenol
• 389065-43-4
• F0327-0284
• (E)-2-(((3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)imino)methyl)-4-chlorophenol
• 2-[(E)-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]iminomethyl]-4-chlorophenol
• AKOS001020487
• Phenol, 2-[[[3-(2-benzothiazolyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]imino]methyl]-4-chloro-

• Inchi： 1S/C22H17ClN2OS2/c23-14-9-10-17(26)13(11-14)12-24-21-20(15-5-1-3-7-18(15)27-21)22-25-16-6-2-4-8-19(16)28-22/h2,4,6,8-12,26H,1,3,5,7H2
• InChI Key： LJBSSOSVFRKULX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1C=NC1SC2CCCCC=2C=1C1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 424.0470832g/mol
• Monoisotopic Mass: 424.0470832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol

Introduction to 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol (CAS No. 389065-43-4)

2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol, identified by its CAS number 389065-43-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical and biological properties. The presence of a benzothiazole moiety and a tetrahydrobenzothiophene unit in its structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol is highly sophisticated, featuring multiple aromatic and heteroaromatic rings interconnected through amine and imine linkages. This structural complexity not only contributes to its distinct chemical reactivity but also influences its potential biological activity. The chlorophenol group at the terminal position introduces a hydrophobic moiety that may enhance membrane permeability, facilitating cellular uptake. Additionally, the imino group provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds due to their diverse biological activities. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have demonstrated that modifications at various positions of the benzothiazole ring can significantly alter its pharmacological profile. Similarly, the tetrahydrobenzothiophene moiety has been shown to exhibit pharmacological activity in several disease models. The combination of these two heterocyclic systems in 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol suggests that it may possess multiple modes of action.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are implicated in various diseases, including cancer. In recent years, significant efforts have been directed toward developing small-molecule inhibitors targeting kinases. The structural features of 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol, particularly the presence of an imine group and aromatic rings suitable for hydrophobic interactions with kinase active sites, make it a promising candidate for this application.

Moreover, the compound's ability to modulate protein-protein interactions is another area of interest. Many therapeutic agents exert their effects by interfering with protein-protein interactions that are essential for disease progression. The intricate structure of 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-chlorophenol provides multiple opportunities for binding to various protein targets. This versatility could be exploited to develop drugs with broad therapeutic applications.

Recent studies have also explored the potential of this compound as an antiviral agent. Viruses rely on host cellular machinery for replication and survival. By targeting viral proteins or host factors involved in viral replication cycles, 2-(1E)-{3-(1